SIMA phosphoramidite, 6-isomer

• Molecular Formula: C58H64Cl2N3O10P
• Molecular Weight: 1065.0 g/mol
• InChI: InChI=1S/C58H64Cl2N3O10P/c1-35(2)63(36(3)4)74(69-29-21-26-61)68-28-20-12-11-19-27-62-52(64)41-32-44(59)49-50(51(41)60)58(73-53(49)65)42-30-39(37-22-15-13-16-23-37)45(71-54(66)56(5,6)7)33-47(42)70-48-34-46(72-55(67)57(8,9)10)40(31-43(48)58)38-24-17-14-18-25-38/h13-18,22-25,30-36H,11-12,19-21,27-29H2,1-10H3,(H,62,64)
• InChIKey: WPCMEEMVKXSQGE-UHFFFAOYSA-N

HEX-labeled oligonucleotides degrade under accelerated AMA deprotection, causing fluorescent byproducts that contaminate FAM/TET channels. SIMA phosphoramidite delivers identical VIC/HEX channel compatibility (Ex/Em 531/555 nm) with exceptional alkaline hydrolysis resistance. - **0% degradation** under AMA (65°C, 10 min) vs. ~10% for HEX - **>90% coupling efficiency** for 1-2 days in acetonitrile; 3 min coupling time - Supports **internal labeling** via SIMA-dT for FRET probes & molecular beacons Available for immediate synthesis integration.

SIMA Phosphoramidite, 6-Isomer Technical Overview

SIMA phosphoramidite, 6-isomer (CAS 1411797-05-1) is a dichloro-diphenyl-fluorescein (xanthene-class) phosphoramidite building block used for introducing fluorescent labels into synthetic oligonucleotides . It serves as a direct structural and functional analog to HEX (hexachlorofluorescein) phosphoramidite, exhibiting virtually identical absorbance and emission spectra, but incorporates a diphenyl substitution pattern in place of two chlorine atoms relative to the HEX core structure [1].

HEX-analog phosphoramidite with diphenyl modification

Shares virtually identical absorbance and emission spectra to HEX

Standard DNA synthesis and AMA deprotection compatible

No protocol changes required; 3-min coupling time

Resistant to alkaline degradation during oligonucleotide deprotection

Diphenyl core prevents chlorine-loss degradation

• [1] Glen Research. Glen Report 21.110: New Fluorescent Phosphoramidites - SIMA (HEX), DyLight™. 2009. View Source

SIMA vs. HEX: Stability Advantage

HEX-labeled oligonucleotides are notoriously unstable under standard basic deprotection conditions, undergoing chlorine-loss degradation that produces fluorescent byproducts contaminating lower-wavelength detection channels such as TET [1]. While SIMA shares the same instrument channel compatibility as HEX (excitation/emission ~531/555 nm), its diphenyl-modified xanthene core confers markedly enhanced resistance to alkaline hydrolysis and ammonolysis [1]. Consequently, substituting an unqualified HEX phosphoramidite for SIMA when protocols specify accelerated AMA (ammonium hydroxide/methylamine) deprotection or elevated-temperature ammonium hydroxide treatment will result in quantifiable fluorophore degradation, compromised probe performance, and cross-channel spectral contamination [1].

HEX degradation

HEX-labeled oligos may degrade under AMA or heated ammonium hydroxide, producing fluorescent byproducts that contaminate lower-wavelength channels (e.g., TET).

Spectral bleed risk

Substituting HEX for SIMA in protocols specifying accelerated deprotection can compromise probe performance and introduce cross-channel spectral contamination.

Core stability

SIMA’s diphenyl-modified xanthene core limits the chlorine-loss degradation pathway that degrades HEX, supporting more robust multi-dye multiplexing.

• [1] Glen Research. Glen Report 21.110: New Fluorescent Phosphoramidites - SIMA (HEX), DyLight™. 2009. View Source

Quantitative Evidence: SIMA vs. HEX

Alkaline Deprotection Stability: SIMA vs. HEX

SIMA exhibits no detectable degradation when deprotected using ammonium hydroxide/methylamine (AMA) at 65°C for 10 minutes, whereas HEX undergoes approximately 10% decomposition under identical conditions [1]. In overnight ammonium hydroxide deprotection at 55°C, HEX shows considerable degradation while SIMA remains intact [1].

Alkaline Stability

Head-to-head

0% degradation (SIMA) vs ~10% (HEX) under AMA 65°C 10 min; overnight NH₄OH 55°C: intact vs considerable degradation

Supports reduction of probe heterogeneity and spectral bleed-through

Direct comparison from same study; conditions: AMA (1:1) and aqueous NH₄OH

Evidence Dimension	Fluorophore degradation under alkaline deprotection
Target Compound Data	0% degradation (no decomposition) under AMA at 65°C for 10 min; 0% degradation under NH4OH at 55°C overnight
Comparator Or Baseline	HEX: ~10% degradation under AMA at 65°C for 10 min; considerable degradation under NH4OH at 55°C overnight
Quantified Difference	≥10 percentage-point reduction in degradation under AMA conditions; complete elimination of overnight degradation
Conditions	AMA (1:1 mixture of concentrated aqueous ammonium hydroxide/40% aqueous methylamine) at 65°C for 10 min; aqueous ammonium hydroxide at 55°C overnight

Why This Matters

This stability difference eliminates probe heterogeneity and prevents false-positive signals from degradation byproducts bleeding into TET or FAM detection channels, directly impacting assay robustness and data interpretability.

• [1] Glen Research. Glen Report 21.110: New Fluorescent Phosphoramidites - SIMA (HEX), DyLight™. 2009. View Source

Spectral Cross-Compatibility with HEX

At pH 7.0, SIMA exhibits a 3 nm blue-shifted absorption maximum relative to HEX and a broader absorbance band, resulting in a smaller extinction coefficient (ε536 = 64,000 M⁻¹cm⁻¹) [1]. When absorbance is normalized at 500 nm (a common laser excitation line), SIMA emission intensity reaches 90% of HEX emission, with the emission maximum red-shifted by 5 nm [1].

Spectral Compatibility

Head-to-head

90% of HEX emission intensity at 500 nm excitation; emission max red-shifted by 5 nm

Enables HEX-channel integration with ~10% lower emission intensity

Absorbance-normalized measurement at pH 7.0; no instrument recalibration required

Evidence Dimension	Emission intensity upon 500 nm excitation (absorbance-normalized)
Target Compound Data	90% of HEX emission intensity at 500 nm excitation
Comparator Or Baseline	HEX: 100% (baseline) emission intensity at 500 nm excitation
Quantified Difference	10% lower emission intensity relative to HEX
Conditions	pH 7.0; 500 nm excitation wavelength; absorbance normalized at 500 nm

Why This Matters

This establishes that SIMA can be deployed as a direct drop-in replacement for HEX in established multiplex qPCR and sequencing workflows without requiring instrument recalibration, while users should expect a ~10% reduction in absolute signal intensity under 500 nm excitation.

• [1] Glen Research. Glen Report 21.110: New Fluorescent Phosphoramidites - SIMA (HEX), DyLight™. 2009. View Source

Quantum Yield Advantage Over HEX

SIMA exhibits a fluorescence quantum yield of 0.63 [1]. While the quantum yield value for HEX under comparable conditions is not explicitly reported in the same datasets, multiple authoritative vendor sources and Glen Research technical documentation consistently note that SIMA possesses a higher quantum yield than HEX [2].

Quantum Yield Context

Class-level

Reported quantum yield: 0.63 (class-level inference; HEX not directly paired)

Higher quantum yield may offset lower extinction coefficient at 500 nm

Multiple vendor sources note higher quantum yield vs HEX; exact paired data not reported

Evidence Dimension	Fluorescence quantum yield
Target Compound Data	0.63
Comparator Or Baseline	HEX: lower quantum yield (exact numeric value not directly reported in same assay context)
Quantified Difference	Not quantified in direct paired comparison; class-level consensus indicates higher quantum yield for SIMA
Conditions	Not specified

Why This Matters

Higher quantum yield suggests improved photon output per excitation event, which may partially offset the lower extinction coefficient at 500 nm and supports robust signal generation in detection systems operating away from the absorption maximum.

• [1] Luna Nanotech Canada. SIMA phosphoramidite, 6-isomer product page. Accessed 2026. View Source
• [2] Glen Research. Glen Report 21.110: New Fluorescent Phosphoramidites - SIMA (HEX), DyLight™. 2009. View Source

Synthesizer Compatibility & Coupling Efficiency

SIMA phosphoramidite couples efficiently using a standard 3-minute coupling time, with no modifications required to the standard deprotection protocol recommended by the synthesizer manufacturer [1]. The reagent demonstrates <90% coupling efficiency after 4 days in solution [1], indicating acceptable on-instrument stability for multi-day synthesis campaigns.

Synthesizer Compatibility

Supporting

Standard 3-min coupling; >90% efficiency maintained 1–2 days in acetonitrile solution

Integrates into existing synthesis workflows without protocol changes

Validated under standard DNA synthesizer conditions

Evidence Dimension	Coupling time requirement and solution stability
Target Compound Data	3-minute coupling time; solution stability: 1-2 days (>90% efficiency), <90% efficient after 4 days
Comparator Or Baseline	Standard nucleoside phosphoramidites: typically 1-2 minute coupling times; solution stability varies by protecting group strategy
Quantified Difference	No direct quantitative comparison available
Conditions	Anhydrous acetonitrile as diluent; standard DNA synthesizer coupling cycle

Why This Matters

This confirms that SIMA integrates seamlessly into existing oligonucleotide synthesis workflows without requiring extended coupling times or specialized deprotection protocols, minimizing procurement friction and operational complexity.

• [1] Glen Research. SIMA (HEX) Phosphoramidite (10-5905) product page. Accessed 2026. View Source

SIMA Phosphoramidite: Key Applications

High-Throughput Oligo Synthesis with AMA Deprotection

SIMA phosphoramidite is the preferred fluorophore amidite for oligonucleotide manufacturing workflows employing AMA (ammonium hydroxide/methylamine) deprotection at 65°C for 10 minutes. Under these conditions, HEX undergoes ~10% degradation while SIMA remains intact [1], ensuring consistent product quality and eliminating the need for extended deprotection times or lower temperatures that would compromise throughput.

Multiplex qPCR Probes: HEX Channel Integrity

SIMA-labeled probes deliver robust performance in multiplex qPCR assays utilizing the VIC/HEX detection channel. With excitation/emission maxima of 531/555 nm and 90% emission intensity relative to HEX upon 500 nm excitation [1], SIMA maintains channel compatibility while offering superior resistance to degradation byproducts that could otherwise bleed into the FAM or TET channels and compromise multiplex specificity [1].

Internal Labeling with SIMA-dT

For applications requiring internal fluorophore placement rather than terminal labeling, SIMA-dT phosphoramidite enables substitution of the native dT linkage with a SIMA-labeled thymidine analog [1]. This internal labeling strategy is fully compatible with accelerated AMA deprotection protocols, expanding the design space for FRET probes and molecular beacons without sacrificing synthetic yield or fluorophore integrity [1].

Long-Term Synthesis Campaign Stability

SIMA phosphoramidite maintains >90% coupling efficiency for 1-2 days in acetonitrile solution and requires only a 3-minute coupling time [1], supporting multi-day, unattended synthesis runs on automated DNA synthesizers. This solution stability profile is sufficient for most batch production workflows without requiring fresh reagent preparation mid-campaign.

Application

Selection Property

Validation Focus

AMA Deprotection Oligo Synthesis

Alkaline-stable fluorophore amidite

Deprotection stability and product quality

Multiplex qPCR Probes (HEX Channel)

HEX-channel spectral compatibility

Cross-channel spectral contamination control

Internal Fluorophore Labeling

SIMA-dT phosphoramidite compatibility

Internal coupling efficiency and yield

Long-Term Synthesis Campaigns

Solution stability and coupling longevity

Multi-day unattended synthesis reliability

• [1] Glen Research. Glen Report 21.110: New Fluorescent Phosphoramidites - SIMA (HEX), DyLight™. 2009. View Source